5-BROMO-4-CHLORO-3-INDOLYL BETA-D-CELLOBIOSIDE
5-BROMO-4-CHLORO-3-INDOLYL BETA-D-CELLOBIOSIDE
Brand Name:
Vulcanchem
CAS No.:
177966-52-8
VCID:
VC0060773
InChI:
InChI=1S/C20H25BrClNO11/c21-6-1-2-7-11(12(6)22)8(3-23-7)31-19-17(30)15(28)18(10(5-25)33-19)34-20-16(29)14(27)13(26)9(4-24)32-20/h1-3,9-10,13-20,23-30H,4-5H2/t9-,10-,13-,14+,15-,16-,17-,18-,19-,20+/m1/s1
SMILES:
C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)Cl)Br
Molecular Formula:
C20H25BrClNO11
Molecular Weight:
570.8 g/mol
5-BROMO-4-CHLORO-3-INDOLYL BETA-D-CELLOBIOSIDE
CAS No.: 177966-52-8
Main Products
VCID: VC0060773
Molecular Formula: C20H25BrClNO11
Molecular Weight: 570.8 g/mol
CAS No. | 177966-52-8 |
---|---|
Product Name | 5-BROMO-4-CHLORO-3-INDOLYL BETA-D-CELLOBIOSIDE |
Molecular Formula | C20H25BrClNO11 |
Molecular Weight | 570.8 g/mol |
IUPAC Name | (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C20H25BrClNO11/c21-6-1-2-7-11(12(6)22)8(3-23-7)31-19-17(30)15(28)18(10(5-25)33-19)34-20-16(29)14(27)13(26)9(4-24)32-20/h1-3,9-10,13-20,23-30H,4-5H2/t9-,10-,13-,14+,15-,16-,17-,18-,19-,20+/m1/s1 |
Standard InChIKey | TXCDHJGGJYHESA-OIHNOWRXSA-N |
Isomeric SMILES | C1=CC(=C(C2=C1NC=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)Cl)Br |
SMILES | C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)Cl)Br |
Canonical SMILES | C1=CC(=C(C2=C1NC=C2OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)Cl)Br |
PubChem Compound | 12001507 |
Last Modified | Nov 11 2021 |
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